BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Chlorophenylmagnesium bromide safety data
sheet (SDS) handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Chlorophenylmagnesium
Compound Name:
bromide

Cat. No.: B1294585

Safe Handling of 4-Chlorophenylmagnesium
Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
4-Chlorophenylmagnesium bromide. Adherence to these guidelines is critical to ensure the
safety of laboratory personnel and the integrity of experimental outcomes. This compound, a
Grignard reagent, is highly reactive and poses significant hazards if not managed correctly.

Hazard Identification and Classification

4-Chlorophenylmagnesium bromide is a highly flammable and corrosive substance that
reacts violently with water.[1][2][3][4] It is typically supplied as a solution in a flammable organic
solvent, such as diethyl ether or a mixture of tetrahydrofuran (THF) and toluene, which
contributes significantly to its hazardous properties.

Primary Hazards:

o Flammability: Extremely flammable liquid and vapor.[3][5] Vapors may form explosive
mixtures with air and can travel to an ignition source and flash back.[2][4]
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o Water Reactivity: Reacts violently with water, releasing flammable gases that may ignite
spontaneously.[2][3][4][6]

o Corrosivity: Causes severe skin burns and serious eye damage.[2][3][4][5]

o Health Hazards: Harmful if swallowed and may be fatal if it enters the airways (aspiration
hazard).[2][6] Vapors can cause drowsiness, dizziness, and respiratory tract irritation.[1][5][6]
Prolonged or repeated exposure may lead to skin dryness or cracking and potential damage
to organs such as the liver and kidneys.[1][6]

o Peroxide Formation: May form explosive peroxides upon prolonged storage, especially when
exposed to air or light.[1][2][3]

Quantitative Safety Data

The following tables summarize key quantitative safety data for 4-Chlorophenylmagnesium
bromide and its common solvents.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C6H4BrCIMg [1][7]
Molecular Weight 215.76 g/mol [11051[7]
Appearance Gray to brown-black liquid [1]
_ Approximately 0.850 - 1.005
Density [1]
g/mL at 25°C

. -40°C (-40°F) for solution in
Flash Point _ [1]
diethyl ether

-21°C (-5.8°F) for solution in

[6]
THF/toluene
-13.0°C (8.6°F) for solution in 8]
2-methyltetrahydrofuran
Water Solubility Reacts violently [1119]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC377401000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15438047&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC377258000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC377401000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15438047&countryCode=GB&language=en
https://www.capotchem.cn/doc/msds_873-77-8.do
https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC377258000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.capotchem.cn/doc/msds_873-77-8.do
https://www.fishersci.com/store/msds?partNumber=AC377258000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.fishersci.com/store/msds?partNumber=AC377258000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC377401000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1294585?utm_src=pdf-body
https://www.benchchem.com/product/b1294585?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/09564.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101888
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.capotchem.cn/doc/msds_873-77-8.do
https://pubchem.ncbi.nlm.nih.gov/compound/101888
https://pim-resources.coleparmer.com/sds/09564.pdf
https://pim-resources.coleparmer.com/sds/09564.pdf
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.fishersci.com/store/msds?partNumber=AC377258000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/774448
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4380690.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: Exposure Limits for Common Solvents

Chemical ACGIH ACGIH NIOSH

OSHA (PEL) Source
Name (TWA) (STEL) (IDLH)

400 ppm
Ethyl Ether 400 ppm 500 ppm 1900 ppm [1]

(1200 mg/m3)

No specific exposure limits have been established for 4-Chlorophenylmagnesium bromide
itself.[1]

Handling and Storage Protocols

Strict adherence to proper handling and storage procedures is mandatory to mitigate the risks
associated with 4-Chlorophenylmagnesium bromide.

Handling:

Inert Atmosphere: Handle the reagent under an inert atmosphere, such as nitrogen or argon,
to prevent contact with air and moisture.[1][2][3][10]

o Ventilation: All work must be conducted in a well-ventilated chemical fume hood.[1][2][4]

« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of
ignition.[1][2][3] Use spark-proof tools and explosion-proof equipment.[1][3][10]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][3][10]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash
goggles, a face shield, flame-retardant lab coat, and chemical-resistant gloves.[1][3][5]

o Water Contact: Do not allow the reagent to come into contact with water or moisture.[1][2][3]
Storage:

e Location: Store in a cool, dry, well-ventilated area designated for flammable and corrosive
materials.[1][2][3]
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o Conditions: Keep containers tightly closed and store under an inert gas like nitrogen.[1][2][3]
Protect from direct sunlight and heat.[2][3]

o Peroxide Formation: Containers should be dated upon opening and periodically tested for
the presence of peroxides.[1][2][3] If crystal formation is observed, it may indicate peroxide
formation, and the container should be considered extremely dangerous and handled only by
professionals.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for the safe handling of 4-
Chlorophenylmagnesium bromide.

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[1][3] Eyewash
stations and safety showers must be readily accessible.[1]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or Teflon) and
a flame-retardant lab coat.[1][3] Inspect gloves before each use.[5]

» Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][3]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1][2][3]

 Inhalation: Remove the individual from the exposure area to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical
attention.[1][3]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.
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[11[2][3]
Fire and Spill Response
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, dry sand, limestone powder, or sodium
chloride-based extinguishers.[2][6]

e Unsuitable Extinguishing Media:DO NOT USE WATER, carbon dioxide, or foam, as these
will react violently with the Grignard reagent.[2][6][10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]

Spill Response:

e Immediate Actions: Evacuate the area and eliminate all ignition sources.[3][4] Ensure
adequate ventilation.

o Containment and Cleanup: Absorb the spill with an inert, dry material such as sand, silica
gel, or a universal binder.[3][4] Do not use combustible materials like sawdust.[3]

o Disposal: Collect the absorbed material in a suitable, closed container for disposal.[3][5] Do
not expose the spilled material to water.[3]

Logical Workflow for Spill Management

The following diagram illustrates the logical steps for responding to a 4-
Chlorophenylmagnesium bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 2. fishersci.es [fishersci.es]

e 3. fishersci.com [fishersci.com]

o 4. fishersci.co.uk [fishersci.co.uk]

e 5. capotchem.cn [capotchem.cn]

e 6. fishersci.com [fishersci.com]

e 7. (4-Chlorophenyl)magnesium bromide | C6H4BrCIMg | CID 101888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 847007/ R A703 KA 1.0 M in 2-methyltetrahydrofuran | Sigma-
Aldrich [sigmaaldrich.com]

e 9. 4-CHLOROPHENYLMAGNESIUM BROMIDE | 873-77-8 [chemicalbook.com]
e 10. home.miracosta.edu [home.miracosta.edul]

 To cite this document: BenchChem. [4-Chlorophenylmagnesium bromide safety data sheet
(SDS) handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294585#4-chlorophenylmagnesium-bromide-safety-
data-sheet-sds-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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